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Introduction

Caspase-3 (cysteine-aspartic protease 3) is a critical executioner caspase that plays a central
role in the apoptotic pathway.[1][2] Its activation is a key indicator of programmed cell death.[3]
[4] This application note describes a sensitive and continuous fluorometric assay for measuring
caspase-3 activity in cell lysates and purified systems using a specialized FRET (Forster
Resonance Energy Transfer) substrate, Dabcyl-VNLDAE-EDANS.

Principle of the Assay

The assay utilizes a peptide substrate containing the caspase-3 recognition sequence (often a
variation of DEVD) flanked by a fluorescent donor (EDANS, 5-((2-
Aminoethyl)amino)naphthalene-1-sulfonic acid) and a quencher (Dabcyl, 4-(4-
dimethylaminophenylazo)benzoic acid). In the intact substrate, the fluorescence of EDANS is
quenched by the proximity of Dabcyl due to FRET.

Upon cleavage by active caspase-3, the EDANS fluorophore is separated from the Dabcyl
guencher. This separation disrupts FRET, leading to a significant increase in fluorescence
intensity. The rate of this fluorescence increase is directly proportional to the caspase-3 activity
in the sample.
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Prepare Assay Buffer
(with fresh DTT)

Prepare 2X Solutions:
- Substrate
- Enzyme/Lysate
- Inhibitor

Set up 96-well plate
(Blanks, Controls, Samples)

Add 50 pL of 2X
Enzyme/Lysate to wells

Initiate reaction:
Add 50 pL of 2X
Substrate Solution

Read fluorescence kinetically
(Ex: ~340nm, Em: ~490nm, 37°C)

Plot RFU vs. Time

Subtract Blank values
from all readings

Calculate initial rate (slope)
for the linear phase
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b12054099?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Caspase_3
https://www.cellsignal.com/science-resources/cancer-research/caspase-3-signaling
https://www.assaygenie.com/blog/cleaved-caspase-3-and-apoptosis
https://www.jove.com/t/64745/measuring-caspase-activity-using-fluorometric-assay-or-flow
https://www.benchchem.com/product/b12054099#fluorometric-measurement-of-caspase-3-activity-using-dabcyl-vnldae-edans
https://www.benchchem.com/product/b12054099#fluorometric-measurement-of-caspase-3-activity-using-dabcyl-vnldae-edans
https://www.benchchem.com/product/b12054099#fluorometric-measurement-of-caspase-3-activity-using-dabcyl-vnldae-edans
https://www.benchchem.com/product/b12054099#fluorometric-measurement-of-caspase-3-activity-using-dabcyl-vnldae-edans
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12054099?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12054099?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
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Contact
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